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Compound of Interest

Tert-butyl 2-(propan-2-
Compound Name:
ylidene)hydrazinecarboxylate

Cat. No.: B057451

An In-depth Technical Guide to Tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate

Introduction

Tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate, also known as tert-butyl 2-
isopropylidenehydrazinecarboxylate, is a chemical compound that serves as a valuable
intermediate in organic synthesis. Its structure incorporates a Boc (tert-butoxycarbonyl)
protecting group attached to a hydrazone moiety. This unique combination makes it a versatile
building block, particularly in the development of pharmaceutical compounds and other
complex organic molecules. The propan-2-ylidene group acts as a protecting group for the
terminal nitrogen of the hydrazine, which can be selectively removed under specific conditions,
allowing for further functionalization. This guide provides a comprehensive overview of its
physical and chemical properties, synthesis protocols, and safety information, tailored for
researchers and professionals in drug development.

Chemical Identity and Properties

This section summarizes the key identifiers and physicochemical properties of tert-butyl 2-
(propan-2-ylidene)hydrazinecarboxylate.

Chemical Identifiers
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Identifier Value
tert-butyl 2-(propan-2-ylidene)hydrazine-1-
IUPAC Name vl 2-(prop Y hy
carboxylate
CAS Number 16689-34-2
Molecular Formula CsH16N202

SMILES Code C/C(C)=N\NC(OC(C)(C)C)=0

MDL Number MFCD07636643
2-Isopropylidenehydrazinecarboxylic Acid tert-
Butyl Ester, 3-Isopropylidenecarbazic Acid tert-

Synonyms

Butyl Ester, tert-Butyl 2-

Isopropylidenehydrazinecarboxylate[1]

Physical and Chemical Properties

Property Value Reference
Molecular Weight 172.23 g/mol
White to almost white powder
Appearance [1]
or crystals
Melting Point 98.0to 102.0 °C [1]
Boiling Point Data not available
Purity >98.0% (qNMR) [1]

Storage Conditions

Store at 2-8°C

Solubility

Soluble in common organic
solvents like ethanol, acetone,
and methylene chloride.

Limited solubility in water.

[2]

Synthesis Protocol
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The standard synthesis of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate involves a
condensation reaction between tert-butyl carbazate (also known as Boc-hydrazine) and
acetone (propan-2-one). This reaction forms the hydrazone functional group.

Materials and Equipment

o Tert-butyl carbazate (CAS: 870-46-2)

o Acetone (Propan-2-one)

e Anhydrous solvent (e.g., ethanol or methanol)

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser (optional, for reactions requiring heating)

e |ce bath

Bichner funnel and filter paper for vacuum filtration

Experimental Procedure

e Reaction Setup: In a round-bottom flask, dissolve tert-butyl carbazate (1.0 equivalent) in a
minimal amount of the chosen anhydrous solvent (e.g., ethanol).

o Addition of Acetone: While stirring the solution at room temperature, add acetone (1.1 to 1.5
equivalents) dropwise.

o Reaction: The reaction is typically exothermic and can often proceed to completion at room
temperature within a few hours. Progress can be monitored by Thin Layer Chromatography
(TLC). If the reaction is slow, the mixture can be gently heated to reflux for a short period.

e Product Isolation: Upon completion, the product often precipitates from the solution. The
flask can be cooled in an ice bath to maximize precipitation.
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 Purification: The solid product is collected by vacuum filtration, washed with a small amount
of cold solvent, and then dried under vacuum. Further purification can be achieved by
recrystallization from a suitable solvent system (e.g., ethanol/water).

Reactants

Process Product
Acetone
. . i tert-butyl 2-(propan-2-ylidene)
Condensation Reaction [ hydrazinecarboxylate

Gert—butyl carbazate)

Click to download full resolution via product page

Figure 1. Synthesis workflow for the target compound.

Applications in Drug Development

While direct applications of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate are specific
to individual synthetic pathways, its structural components are of significant interest in
medicinal chemistry.

» Protected Hydrazine Source: The molecule serves as a stable, Boc-protected hydrazine
equivalent. The Boc group can be removed under acidic conditions, while the propan-2-
ylidene group can be cleaved by hydrolysis, revealing the free hydrazine for subsequent
reactions.

o Intermediate for Heterocycle Synthesis: Hydrazones are key precursors for synthesizing a
variety of nitrogen-containing heterocyclic compounds, which are common scaffolds in drug
molecules.

e Precursor for Bioactive Molecules: The parent compound, tert-butyl carbazate, is used in the
synthesis of various pharmaceuticals, including HIV-1 protease inhibitors. The title compound
acts as a modified version of this precursor, allowing for different synthetic strategies.
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Figure 2. Logical relationship of the compound in synthesis.

Spectral Data Interpretation

Specific spectral data for tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate is not widely
published. However, the expected spectral characteristics can be inferred from its structure.

¢ 1H NMR: The spectrum would show a large singlet around 1.5 ppm corresponding to the nine
equivalent protons of the tert-butyl (Boc) group. Two singlets would appear for the two methyl
groups of the propan-2-ylidene moiety, and a broad singlet for the N-H proton.

¢ 13C NMR: Characteristic peaks would include the quaternary carbons of the tert-butyl group,
the carbonyl carbon of the carbazate, and the C=N carbon of the hydrazone.
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» IR Spectroscopy: Key absorption bands would be observed for the N-H stretch (around 3300
cm~1), C=0 stretch of the carbamate (around 1700 cm~1), and the C=N stretch of the
hydrazone (around 1650 cm™1).

Safety and Handling

A specific Safety Data Sheet (SDS) for tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate
is not readily available. Therefore, it is prudent to handle this compound with the precautions

recommended for its parent compound, tert-butyl carbazate.

o Hazards: Tert-butyl carbazate is classified as a flammable solid and is harmful if swallowed

or in contact with skin[3][4]. It may cause skin and eye irritation.

e Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.

Handle in a well-ventilated area or under a chemical fume hood[3].
Keep away from heat, sparks, and open flames|[3].
Avoid generating dust.

Wash hands thoroughly after handling.

o First Aid:

o

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center
immediately[5].
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Disclaimer: This information is for guidance only and is based on the properties of a related
compound. Always consult a comprehensive and current Safety Data Sheet (SDS) before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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